Cas no 352220-16-7 (N-(2-ethoxyphenyl)methylidenehydroxylamine)

N-(2-ethoxyphenyl)methylidenehydroxylamine structure
352220-16-7 structure
Product Name:N-(2-ethoxyphenyl)methylidenehydroxylamine
CAS No:352220-16-7
MF:C9H11NO2
MW:165.189142465591
CID:920043
PubChem ID:6891505
Update Time:2025-04-19

N-(2-ethoxyphenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

    • N-[(2-ethoxyphenyl)methylidene]hydroxylamine
    • Benzaldehyde, 2-ethoxy-, oxime (9CI)
    • N-(2-ethoxyphenyl)methylidenehydroxylamine
    • CPA22016
    • AB01319148-02
    • AKOS000116518
    • 352220-16-7
    • 2-Ethoxybenzaldehyde oxime
    • EN300-05933
    • (E)-N-[(2-ethoxyphenyl)methylidene]hydroxylamine
    • (NE)-N-[(2-ethoxyphenyl)methylidene]hydroxylamine
    • Z49568528
    • SCHEMBL2123996
    • NCGC00323592-01
    • Inchi: 1S/C9H11NO2/c1-2-12-9-6-4-3-5-8(9)7-10-11/h3-7,11H,2H2,1H3/b10-7+
    • InChI Key: WZRKOXBTHOWETA-JXMROGBWSA-N
    • SMILES: O(CC)C1C=CC=CC=1/C=N/O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • Melting Point: 64-66 °CEnamineEN300-05933
  • PSA: 41.82

N-(2-ethoxyphenyl)methylidenehydroxylamine Security Information

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